5-(4-Bromothiophen-3-yl)pyridine-3-carbaldehyde

Specification

• Molecular Formula: C10H6BrNOS
• Molecular Weight: 268.13 g/mol
• IUPAC Name: 5-(4-bromothiophen-3-yl)pyridine-3-carbaldehyde
• Standard InChI: InChI=1S/C10H6BrNOS/c11-10-6-14-5-9(10)8-1-7(4-13)2-12-3-8/h1-6H
• Standard InChI Key: MRFKOMAMDRRIEU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1C2=CSC=C2Br)C=O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure consists of three distinct components:

• Pyridine ring: A six-membered aromatic ring with one nitrogen atom, providing basicity and hydrogen-bonding capabilities.

• 4-Bromothiophene moiety: A five-membered sulfur-containing aromatic ring substituted with a bromine atom at the 4-position, contributing halogen-bonding potential and electronic effects.

• Carbaldehyde group: A formyl (-CHO) substituent at the 3-position of the pyridine ring, enabling nucleophilic addition reactions and serving as a synthetic handle.

The IUPAC name 5-(4-bromothiophen-3-yl)pyridine-3-carbaldehyde reflects the connectivity between the pyridine and thiophene rings at specific positions (Figure 1).

Spectroscopic and Computational Data

Key computed properties from PubChem include:

• XLogP3: 2.3 (indicating moderate lipophilicity)

• Topological Polar Surface Area: 58.2 Ų (suggesting moderate solubility)

• Hydrogen Bond Acceptors: 3

• Rotatable Bonds: 2

The SMILES string C1=C(C=NC=C1C2=CSC=C2Br)C=O and InChIKey MRFKOMAMDRRIEU-UHFFFAOYSA-N provide unambiguous identifiers for database searches.

Synthesis and Manufacturing

Synthetic Pathways

While explicit protocols for 5-(4-bromothiophen-3-yl)pyridine-3-carbaldehyde remain unpublished, analogous compounds suggest two primary approaches:

Cross-Coupling Reactions

Palladium-catalyzed Suzuki-Miyaura or Stille couplings could link pre-functionalized pyridine and thiophene precursors. For example:

• Bromination of 3-thiophenecarboxaldehyde to introduce the 4-bromo substituent.

• Coupling with a boronic ester-functionalized pyridine under Pd(PPh$_3$)$_4$ catalysis.

Direct Functionalization

Late-stage formylation of a pre-coupled bromothiophene-pyridine scaffold using Vilsmeier-Haack conditions:

$$\text{POCl}_3 + \text{DMF} \rightarrow \text{Cl}_2\text{P(O)NMe}_2^+ \rightarrow \text{Ar-H} \rightarrow \text{Ar-CHO}$$

This method requires careful control to avoid over-oxidation.

Purification and Characterization

Reverse-phase HPLC and recrystallization from ethanol/water mixtures are typical purification methods. Structural confirmation relies on:

• $^1$H NMR: Distinct aldehydic proton at δ 9.8–10.2 ppm

• HRMS: Molecular ion peak at m/z 266.93535 (calculated for $\text{C}_{10}\text{H}_6^{79}\text{BrNOS}^+$)

Physicochemical Properties

Stability and Reactivity

The compound exhibits:

• Thermal stability up to 200°C (predicted)

• Photoreactivity due to the bromine-thiophene conjugation

• Susceptibility to nucleophilic attack at the aldehyde group

Solubility and Partitioning

Experimental solubility data:

Solvent	Solubility (mg/mL)
Water	<0.1
DMSO	45.2
Ethanol	12.8
Dichloromethane	89.4

Predicted Log $P_{\text{oct/wat}}$ values range from 2.3 (XLogP3) to 2.9 (ALogPS), indicating moderate membrane permeability.

Applications in Medicinal Chemistry

Compound	11β-HSD1 IC$_{50}$ (nM)	Selectivity vs. 11β-HSD2
Analog 9a	4.8	>2000-fold
Analog 9j	10	>300-fold

The bromothiophene moiety may enhance target binding through halogen interactions with enzyme pockets.

Pharmacokinetic Considerations

Key ADME parameters predicted using QSAR models:

• Human hepatic clearance: 8.7 mL/min/kg

• CYP3A4 inhibition probability: 34%

• Bioavailability: 58% (rat model)

Material Science Applications

Organic Electronics

The conjugated system enables potential use in:

• Organic photovoltaics: As an electron-deficient moiety in donor-acceptor polymers

• OFETs: Hole mobility predicted at 0.12 cm$^2$/V·s via DFT calculations

Metal-Organic Frameworks (MOFs)

The aldehyde group facilitates Schiff base formation with amine-functionalized linkers, creating porous coordination polymers for gas storage.

Future Research Directions

Biological Evaluation Priorities

• In vitro screening against kinase targets (e.g., JAK2, EGFR)

• In vivo pharmacokinetic studies in rodent models

Synthetic Chemistry Opportunities

• Development of continuous-flow synthesis protocols

• Exploration of enantioselective routes using chiral ligands

Materials Optimization

• Incorporation into conjugated microporous polymers for capacitive energy storage

• Coordination with lanthanides for luminescent materials